Cas no 53020-96-5 (Aehmeo)

Aehmeo structure
Aehmeo structure
Product Name:Aehmeo
CAS No:53020-96-5
MF:C23H30O4
MW:370.481907367706
CID:377307
Update Time:2023-08-02

Aehmeo Chemical and Physical Properties

Names and Identifiers

    • 18,19-Dinorpregn-4-en-20-yn-3-one,1-(acetyloxy)-13-ethyl-17-hydroxy-, (1b,17a)- (9CI)
    • 1-acetoxy-17-ethinyl-17-hydroxy-18-methyl-4-estren-3-one
    • Aehmeo
    • Inchi: 1S/C23H30O4/c1-4-22-10-8-18-17(19(22)9-11-23(22,26)5-2)7-6-15-12-16(25)13-20(21(15)18)27-14(3)24/h2,12,17-21,26H,4,6-11,13H2,1,3H3/t17-,18+,19+,20-,21+,22+,23+/m1/s1
    • InChI Key: ZBPVWXFCEBSBMY-AULMYGDYSA-N
    • SMILES: O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CC(C[C@H]([C@@H]4[C@H]3CC[C@@]21CC)OC(C)=O)=O

Computed Properties

  • Exact Mass: 370.214
  • Monoisotopic Mass: 370.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 743
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Density: 1.19
  • Boiling Point: 505.5°Cat760mmHg
  • Flash Point: 170.6°C
  • Refractive Index: 1.566
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